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Compound of Interest

Compound Name: Tirbanibulin Mesylate

Cat. No.: B1673879 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility and stability of Tirbanibulin Mesylate
in Dimethyl Sulfoxide (DMSO). Below you will find troubleshooting guides, frequently asked

questions, and detailed experimental protocols to ensure the successful preparation and

storage of your experimental solutions.

Quick Reference Data
For your convenience, the key quantitative data regarding Tirbanibulin Mesylate is

summarized in the table below.

Parameter Value Source

Solubility in DMSO 99 mg/mL (187.63 mM) [1]

Storage (Powder) -20°C for up to 3 years [1]

0-4°C for short term (days to

weeks)
[2]

-20°C for long term (months to

years)
[2]

Storage (In DMSO) -80°C for up to 1 year [1]
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Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for Tirbanibulin Mesylate?

A1: DMSO is the recommended solvent for Tirbanibulin Mesylate. It is freely soluble in

DMSO.[3] For optimal results, it is advisable to use freshly opened DMSO that has not

absorbed moisture.[1]

Q2: How do I prepare a stock solution of Tirbanibulin Mesylate in DMSO?

A2: To prepare a stock solution, weigh the desired amount of Tirbanibulin Mesylate powder

and add the appropriate volume of high-quality, anhydrous DMSO. Sonication is recommended

to facilitate dissolution.[1] For a detailed step-by-step guide, please refer to the Experimental

Protocols section.

Q3: The compound is not fully dissolving in DMSO. What should I do?

A3: If you encounter solubility issues, ensure you have not exceeded the maximum solubility of

99 mg/mL.[1] Gentle warming and/or sonication can be used to aid dissolution.[1] It is also

crucial to use a high grade of DMSO, as water content can affect solubility.

Q4: How should I store my Tirbanibulin Mesylate stock solution in DMSO?

A4: For long-term stability, stock solutions of Tirbanibulin Mesylate in DMSO should be stored

at -80°C for up to one year.[1] It is recommended to prepare and use the working solution

immediately after dilution from the stock.[1]

Q5: Is the Tirbanibulin Mesylate powder sensitive to light or moisture?

A5: The recommended storage condition for the solid powder is in a dry and dark place.[2] This

suggests that minimizing exposure to light and moisture is best practice for maintaining the

integrity of the compound.
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Issue Possible Cause Recommended Solution

Precipitation observed in stock

solution upon storage
Improper storage temperature.

Store the DMSO stock solution

at -80°C.[1] Avoid repeated

freeze-thaw cycles by

aliquoting the stock solution

into smaller, single-use vials.

Inconsistent experimental

results

Degradation of the compound

in solution.

It is recommended that the

working solution be prepared

fresh for immediate use.[1]

Ensure the stock solution has

been stored correctly and is

within the recommended one-

year stability period when

stored at -80°C.[1]

Inaccurate concentration of the

stock solution.

Re-verify calculations and

ensure the powder was fully

dissolved during the initial

preparation. Use of sonication

is recommended.[1]

Experimental Protocols
Preparation of a 100 mM Tirbanibulin Mesylate Stock
Solution in DMSO
Materials:

Tirbanibulin Mesylate powder (MW: 527.63 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Sonicator bath
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Procedure:

Calculation: Determine the mass of Tirbanibulin Mesylate required. For 1 mL of a 100 mM

stock solution:

Mass (mg) = 100 mmol/L * 1 L/1000 mL * 1 mL * 527.63 g/mol * 1000 mg/g = 52.76 mg

Weighing: Accurately weigh 52.76 mg of Tirbanibulin Mesylate powder and transfer it to a

sterile vial.

Dissolution: Add 1 mL of anhydrous DMSO to the vial.

Sonication: Place the vial in a sonicator bath and sonicate until the powder is completely

dissolved.[1] Visually inspect the solution to ensure there are no visible particles.

Storage: For long-term storage, aliquot the stock solution into smaller, single-use volumes

and store at -80°C.[1]
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Workflow for Preparing Tirbanibulin Mesylate Stock Solution
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Troubleshooting Tirbanibulin Mesylate Solubility Issues

Compound Not Fully
Dissolved in DMSO

Is Concentration ≤ 99 mg/mL?

Is DMSO Anhydrous
and High Purity?

Yes

Reduce Concentration

No

Apply Sonication
and/or Gentle Warming

Yes

Use Fresh, Anhydrous DMSO

No

Problem Solved

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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